3-Oxa-9-azaspiro[5.5]undecane hydrochloride

• IUPAC Name: 3-oxa-9-azaspiro[5.5]undecane;hydrochloride
• InChI: InChI=1S/C9H17NO.ClH/c1-5-10-6-2-9(1)3-7-11-8-4-9;/h10H,1-8H2;1H
• InChI Key: CRGMWUWIKHZVNG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CCOCC2.Cl
• Molecular Formula: C9H18ClNO
• Molecular Weight: 191.70 g/mol

Description

3-Oxa-9-azaspiro[5.5]undecane hydrochloride is a chemical compound with the molecular formula C9H18ClNO. It is a white to light yellow powder.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the canonical SMILES string: C1CNCCC12CCOCC2.Cl. This represents a spirocyclic compound, where a nitrogen atom and an oxygen atom are incorporated into the two cyclohexane rings.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 191.70 g/mol. It has 2 hydrogen bond donors and 2 hydrogen bond acceptors. The compound has a complexity of 122 and a topological polar surface area of 21.3 Ų. It is a white to light yellow powder.

Scientific Research Applications

1. Chemical Synthesis and Biological Activity

The synthesis of compounds like 1-oxa-7-azaspiro[5.5]undecane and similar structures is of interest due to their core presence in natural or synthetic products with significant biological activities. These compounds represent challenging targets for chemical synthesis due to their novel skeletons and potential applications (Sinibaldi & Canet, 2008).

2. Antibacterial Properties

Derivatives of 1-oxa-9-azaspiro[5.5]undecane have been synthesized and tested against various bacterial strains. Some of these derivatives demonstrated distinct activity against specific gram-positive and gram-negative bacteria, indicating potential for antibacterial applications (Lukin et al., 2022).

3. Antihypertensive Properties

Compounds containing the 1-oxa-9-azaspiro[5.5]undecane structure have shown significant antihypertensive activity. For example, a specific compound demonstrated activity predominantly through peripheral alpha 1-adrenoceptor blockade (Clark et al., 1983).

4. Structural and Conformational Studies

Research on spiro lactam-lactones, including compounds like 2-oxa-6-azaspiro[4.6]undecane, has provided insights into the conformations of lactone and lactam rings, which is crucial for understanding their chemical behavior and potential applications (Zukerman-Schpector et al., 1999).

5. Reactivity in Chemical Reactions

Certain derivatives, like 9-oxa-1,5-dithiaspiro[5.5]undecane, have shown enhanced reactivity in specific chemical reactions, highlighting their utility in organic synthesis (Rashevskii et al., 2020).

6. Therapeutic Applications in Kidney Diseases

1-Oxa-4,9-diazaspiro[5.5]undecane-based compounds have been identified as potent inhibitors with therapeutic potential in treating chronic kidney diseases, demonstrating significant bioavailability and efficacy (Kato et al., 2014).

7. Stereoelectronic Effects Studies

Research on 1-oxa-7-thiaspiro[5.5]undecane and related compounds has contributed to understanding stereoelectronic effects, such as anomeric and exo-anomeric effects, which are fundamental in organic chemistry (Deslongchamps et al., 1981).

8. Inhibitors in Epoxide Hydrolase Research

Spirocyclic derivatives based on 1-oxa-9-azaspiro[5.5]undecane have been explored as inhibitors of soluble epoxide hydrolase, an enzyme involved in various physiological processes. These derivatives have shown potential as therapeutic agents for cardiovascular diseases and inflammation (Lukin et al., 2018).

9. Development of CCR8 Antagonists

3-Oxa-9-azaspiro[5.5]undecane derivatives have been investigated as CCR8 antagonists, useful in treating chemokine-mediated diseases like asthma and chronic obstructive pulmonary disease (Norman, 2007).

Safety and Hazards

3-Oxa-9-azaspiro[5.5]undecane hydrochloride may cause skin irritation. In case of skin irritation, it is advised to get medical attention. Contaminated clothing should be removed and washed before reuse.